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Compound of Interest

Compound Name: 3,3-Dimethylglutarimide

Cat. No.: B074337

Introduction: The Significance of 3,3-
Dimethylglutarimide in Modern Drug Discovery

In the landscape of pharmaceutical research and development, 3,3-Dimethylglutarimide (CAS
RN: 1123-40-6) emerges as a pivotal structural motif and a versatile chemical intermediate. Its
glutarimide core is a key component in a range of pharmacologically active compounds,
including those with immunomodulatory and anticancer properties. Notably, derivatives of
glutarimide are instrumental in the development of novel therapeutics, such as molecular glue
degraders that leverage the body's own protein disposal machinery to target disease-causing
proteins. Given its increasing relevance in the synthesis of complex molecules and active
pharmaceutical ingredients (APIs), a thorough understanding of its safety profile and the
implementation of robust handling protocols are paramount for the protection of laboratory
personnel and the integrity of research outcomes.

This guide provides an in-depth, experience-driven perspective on the safe handling of 3,3-
Dimethylglutarimide. It moves beyond a simple recitation of safety data sheet (SDS)
information, offering a detailed rationale for each procedural step. The protocols outlined herein
are designed to be self-validating systems, ensuring a consistently safe and controlled
laboratory environment for researchers, scientists, and drug development professionals.
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Hazard Identification and Risk Assessment: A
Proactive Approach

Prior to any laboratory work involving 3,3-Dimethylglutarimide, a comprehensive risk
assessment is mandatory. This process begins with a thorough understanding of the
compound's inherent hazards.

GHS Classification and Toxicological Profile

3,3-Dimethylglutarimide is classified under the Globally Harmonized System (GHS) with the
following primary hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.

The toxicological properties of 3,3-Dimethylglutarimide are primarily associated with its irritant
nature. As a fine crystalline powder, it poses a significant risk of airborne dust generation,
leading to respiratory tract irritation upon inhalation. Direct contact with the skin and eyes can
result in inflammation and discomfort. While comprehensive toxicological data on 3,3-
Dimethylglutarimide itself is limited, the well-documented biological activities of its derivatives
necessitate a cautious and proactive approach to handling.
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Hazard .
GHS Category Signal Word Hazard Statement

Classification

H302: Harmful if

Acute Toxicity, Oral Category 4 Warning
swallowed
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Eye lrritation eye irritation

Specific target organ
o ) ] H335: May cause
toxicity (single Category 3 Warning ) o
respiratory irritation
exposure)

Physical and Chemical Properties of Concern

e Form: Solid, crystalline powder. This physical state is a primary contributor to the risk of

aerosolization during handling.

e Melting Point: 144-146 °C.

 Stability: Stable under normal conditions.

e Incompatibilities: Strong oxidizing agents.

» To cite this document: BenchChem. [Navigating the Handling of 3,3-Dimethylglutarimide: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b074337#3-3-dimethylglutarimide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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